Cas no 40877-09-6 (4-Chloro-1-(4-chlorophenyl)-1-oxobutane)

4-Chloro-1-(4-chlorophenyl)-1-oxobutane is a chlorinated aromatic ketone compound with potential applications in organic synthesis and pharmaceutical intermediates. Its structure features a 4-chlorophenyl group and a 4-chlorobutanoyl moiety, offering reactivity for further functionalization, such as nucleophilic substitution or reduction. The presence of two chlorine atoms enhances its utility as a building block in the synthesis of more complex molecules. This compound is typically a solid at room temperature and should be handled with appropriate safety precautions due to its reactive nature. Its stability and well-defined structure make it suitable for research and industrial applications requiring precise chemical modifications.
4-Chloro-1-(4-chlorophenyl)-1-oxobutane structure
40877-09-6 structure
Product Name:4-Chloro-1-(4-chlorophenyl)-1-oxobutane
CAS No:40877-09-6
MF:C10H10Cl2O
MW:217.091801166534
MDL:MFCD00018993
CID:89450
PubChem ID:2723781
Update Time:2025-10-29

4-Chloro-1-(4-chlorophenyl)-1-oxobutane Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-(4-chlorophenyl)butan-1-one
    • 4-Chloro-1-(4-chlorophenyl)-1-butanone
    • gamma,4-Dichlorobutyrophenone
    • 4-Chlorophenyl 3-chloropropyl ketone
    • 4,4'-Dichlorobutyrophenone
    • 4-Chloro-1-(4-chlorophenyl)-1-oxobutane
    • 4,4′-Dichlorobutyrophenone
    • 4,4-Dichlorobutyrophenone
    • 4-Chloro-4'-chlorobutyrophenone
    • EINECS 255-123-4
    • AS-63866
    • 40877-09-6
    • CS-0186973
    • gamma,p-DICHLOROBUTYROPHENONE
    • FT-0617039
    • UKCHLVFIVJBCKE-UHFFFAOYSA-N
    • DTXSID90193854
    • SCHEMBL2235019
    • 1-Butanone, 4-chloro-1-(4-chlorophenyl)-
    • AKOS005587490
    • E77235
    • 4-chloro-4'-chloro-butyrophenone
    • NS00030865
    • 4-chloro-1-(4-chloro-phenyl)-butan-1-one
    • MFCD00018993
    • STK656823
    • DB-049676
    • BBL027850
    • MDL: MFCD00018993
    • Inchi: 1S/C10H10Cl2O/c11-7-1-2-10(13)8-3-5-9(12)6-4-8/h3-6H,1-2,7H2
    • InChI Key: UKCHLVFIVJBCKE-UHFFFAOYSA-N
    • SMILES: ClCCCC(C1C=CC(=CC=1)Cl)=O
    • BRN: 879782

Computed Properties

  • Exact Mass: 216.01100
  • Monoisotopic Mass: 216.01087
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 3.1
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Color/Form: solid
  • Density: 1.2372 (estimate)
  • Melting Point: 29-30 °C
  • Boiling Point: 333.8 °C at 760 mmHg
  • Flash Point: 140.7 °C
  • Refractive Index: 1.5600
  • PSA: 17.07000
  • LogP: 3.54170
  • Solubility: Insoluble

4-Chloro-1-(4-chlorophenyl)-1-oxobutane Security Information

  • Hazard Category Code: 36/37/38
  • Safety Instruction: S24/25
  • Safety Term:S24/25
  • Risk Phrases:R36/37/38

4-Chloro-1-(4-chlorophenyl)-1-oxobutane Customs Data

  • HS CODE:2914700090
  • Customs Data:

    China Customs Code:

    2914700090

    Overview:

    2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, Acetone declared packaging

    Summary:

    HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%

4-Chloro-1-(4-chlorophenyl)-1-oxobutane Pricemore >>

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Additional information on 4-Chloro-1-(4-chlorophenyl)-1-oxobutane

4-Chloro-1-(4-chlorophenyl)-1-oxobutane (CAS No. 40877-09-6): An Overview of Its Structure, Properties, and Applications

4-Chloro-1-(4-chlorophenyl)-1-oxobutane (CAS No. 40877-09-6) is a versatile organic compound with a unique chemical structure and a wide range of applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its chlorinated phenyl and butanoyl groups, which contribute to its distinct chemical properties and reactivity.

The molecular formula of 4-Chloro-1-(4-chlorophenyl)-1-oxobutane is C10H9Cl2O, and its molecular weight is approximately 226.08 g/mol. The compound is a colorless to pale yellow liquid at room temperature, with a characteristic odor. It is soluble in most organic solvents but has limited solubility in water.

In terms of its physical properties, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane has a boiling point of around 235°C and a melting point of -35°C. Its density is approximately 1.25 g/cm³ at 20°C. These properties make it suitable for use in various chemical processes and reactions where controlled conditions are required.

The chemical structure of 4-Chloro-1-(4-chlorophenyl)-1-oxobutane features a chlorinated phenyl ring attached to a butanoyl group. The presence of the chlorine atoms on both the phenyl ring and the butanoyl group imparts significant stability and reactivity to the molecule. This structure allows the compound to participate in a variety of chemical reactions, including nucleophilic substitution, electrophilic addition, and condensation reactions.

In the pharmaceutical industry, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane has been studied for its potential as an intermediate in the synthesis of various drugs and pharmaceutical agents. Recent research has focused on its use as a building block for the development of new therapeutic compounds with improved efficacy and reduced side effects. For example, studies have shown that derivatives of this compound can exhibit anti-inflammatory and analgesic properties, making them promising candidates for the treatment of chronic pain and inflammatory conditions.

In materials science, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane has found applications in the synthesis of advanced polymers and coatings. The unique combination of chlorine atoms and the butanoyl group provides excellent thermal stability and chemical resistance, making these materials suitable for use in harsh environments. Additionally, the compound can be used as a cross-linking agent to enhance the mechanical properties of polymers, improving their strength and durability.

In the field of chemical synthesis, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane serves as a valuable starting material for the preparation of complex organic molecules. Its reactivity allows chemists to introduce functional groups at specific positions within the molecule, enabling the synthesis of compounds with tailored properties. This versatility has led to its widespread use in academic research laboratories and industrial settings.

Recent advancements in computational chemistry have also contributed to our understanding of 4-Chloro-1-(4-chlorophenyl)-1-oxobutane. Molecular modeling studies have provided insights into its electronic structure and reactivity patterns, helping researchers predict its behavior in different chemical environments. These computational tools have facilitated the design of more efficient synthetic routes and optimized reaction conditions for the production of this compound.

Safety considerations are an important aspect when handling 4-Chloro-1-(4-chlorophenyl)-1-oxobutane. While it is not classified as a hazardous material under current regulations, proper precautions should be taken to ensure safe handling and storage. Personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn when working with this compound to prevent skin contact and inhalation.

In conclusion, 4-Chloro-1-(4-chlorophenyl)-1-oxobutane (CAS No. 40877-09-6) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and properties make it an invaluable tool for researchers and chemists working in fields such as pharmaceuticals, materials science, and chemical synthesis. As ongoing research continues to uncover new applications and optimize existing ones, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

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